molecular formula C9H12N2O2 B1330993 5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid CAS No. 842972-14-9

5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid

Cat. No. B1330993
CAS RN: 842972-14-9
M. Wt: 180.2 g/mol
InChI Key: TYDZWBIBMZLMSH-UHFFFAOYSA-N
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Description

5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid is a chemical compound with the molecular formula C9H12N2O2 . It has a molecular weight of 180.21 .


Synthesis Analysis

The synthesis of 4,5,6,7-tetrahydro-1H-indazoles involves two steps. The first step is the condensation of isopropyl acetoacetate with aromatic aldehydes in the presence of methylamine in ethanol, yielding cyclic β-keto esters . These are then treated with hydrazine hydrate in ethanol under reflux to give compounds . The mechanism of this second step was different from the expected one. Dehydration was faster than cyclization, and the cyclic intermediates formed in the reaction course were unstable and easily underwent amido-imidol tautomerism, yielding stable 1H-indazoles .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N2O2/c1-5-2-3-7-6 (4-5)8 (9 (12)13)11-10-7/h5H,2-4H2,1H3, (H,10,11) (H,12,13) . This indicates the specific arrangement of atoms in the molecule and can be used to identify the compound.

Safety and Hazards

The safety information available indicates that 5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid is an irritant .

properties

IUPAC Name

5-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12N2O2/c1-5-2-3-7-6(4-5)8(9(12)13)11-10-7/h5H,2-4H2,1H3,(H,10,11)(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYDZWBIBMZLMSH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC2=C(C1)C(=NN2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40349602
Record name 5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40349602
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

180.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid

CAS RN

842972-14-9
Record name 5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40349602
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5-methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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